Cas no 6972-38-9 (6H-Purin-6-one,1,9-dihydro-9-propyl-)

• Product Name: 6H-Purin-6-one,1,9-dihydro-9-propyl-
• CAS No: 6972-38-9
• MF: C₈H₁₀N₄O
• MW: 178.191200733185
• CID: 519723
• PubChem ID: 135408707
• Update Time: 2025-04-19

6H-Purin-6-one,1,9-dihydro-9-propyl- Chemical and Physical Properties

Names and Identifiers

• 6H-Purin-6-one,1,9-dihydro-9-propyl-
• 9-Anthracenecarboxylic acid, propyl ester
• 9-n-Propylhypoxanthin
• 9-propyl anthroate
• 9-propyl-1,9-dihydro-purin-6-one
• 9-Propyl-6-hydroxy-9H-purin
• 9-propylhypoxanthine
• CTK2H3103
• n-propyl 9-anthracenecarboxylate
• Propyl 9-Anthroate
• 9-Propyl-9H-purin-6-ol
• NSC-61978
• SCHEMBL20782416
• 6972-38-9
• DTXSID60989882
• 9-Propyl-1H-purin-6(9H)-one
• NSC61978
• 9-propyl-6,9-dihydro-1H-purin-6-one

• Inchi： 1S/C8H10N4O/c1-2-3-12-5-11-6-7(12)9-4-10-8(6)13/h4-5H,2-3H2,1H3,(H,9,10,13)
• InChI Key： CFVLOIWZKLJNRW-UHFFFAOYSA-N
• SMILES： O=C1C2=C(N=CN1)N(C=N2)CCC

Computed Properties

• Exact Mass: 178.0856
• Monoisotopic Mass: 178.085
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 59.3Ų

Experimental Properties

• Density: 1.41
• Boiling Point: 429.1°C at 760 mmHg
• Flash Point: 213.3°C
• Refractive Index: 1.691
• PSA: 59.28
• LogP: 0.52960

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Purinones